Cas no 112817-82-0 (1,3-diphenyl-3H-indole-2-thione)

1,3-diphenyl-3H-indole-2-thione structure
112817-82-0 structure
Product name:1,3-diphenyl-3H-indole-2-thione
CAS No:112817-82-0
MF:C20H15NS
MW:301.404803514481
CID:2609592
PubChem ID:71336788

1,3-diphenyl-3H-indole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1,3-diphenyl-3H-indole-2-thione
    • 1,3-Diphenyl-1,3-dihydro-2H-indole-2-thione
    • DTXSID90764568
    • 112817-82-0
    • Inchi: InChI=1S/C20H15NS/c22-20-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)21(20)16-11-5-2-6-12-16/h1-14,19H
    • InChI Key: VSEBYRKHAMQAAC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 301.09252066Da
  • Monoisotopic Mass: 301.09252066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3Ų
  • XLogP3: 4.8

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